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Compound of Interest

Compound Name: Sorbyl acetate

Cat. No.: B072696

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Sorbyl acetate in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant
laboratory practices.

Sorbyl acetate is a chemical intermediate that requires careful handling due to its potential
hazards. It is classified as a substance that can cause serious eye damage, skin irritation, and
may provoke an allergic skin reaction.[1][2] Inhalation of mists may also cause respiratory tract
irritation.[1][2] Adherence to the following procedures is critical for minimizing risk and ensuring
a safe laboratory environment.

Hazard Identification and Classification

Hazard Classification GHS Hazard Statement

Serious Eye Damage/Eye Irritation H318: Causes serious eye damage.[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation.[1][2]

Skin Sensitization H317: May cause an allergic skin reaction.[1][2]

Specific target organ toxicity — Single exposure  H336: May cause drowsiness or dizziness.[1]

Flammable Liquids Category 4 (US GHS only)[1]

Physical and Chemical Properties
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Property

Value

Appearance

Colorless to light yellow oil with a strong fresh
herbal odor.[1]

Molecular Formula

C8H1202[1]

Molecular Weight 140.18 g/mol [1]
Boiling Point 83 -84°C @ 19 mm Hg[2]
Flash Point 83°C (182°F) - Closed Cupl[1][2]

Solubility in Water

0.47 mg/g @ 20°C[2]

Specific Gravity

0.946 g/mL @ 20°C[2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to prevent exposure to Sorbyl acetate.

The following PPE is mandatory when handling this chemical.
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PPE Category Item Specification

Chemical splash goggles are
) Safety Goggles and Face required. A face shield should
Eye and Face Protection ) o )
Shield be worn in situations with a

high risk of splashing.[1][2]

Nitrile or neoprene gloves are
recommended. Always inspect
_ _ _ gloves for integrity before use.
Hand Protection Chemical-Resistant Gloves ) )
Discard and replace if any
signs of degradation are

observed.[3]

A clean, buttoned lab coat

must be worn.[3] For tasks with
Body Protection Laboratory Coat a higher risk of splashes, a

chemically resistant apron over

the lab coat is advised.

A NIOSH-approved full-face
chemical cartridge respirator
with organic vapor cartridges
(minimum APF 50) or supplied-
) ) ] air breathing equipment is
Respiratory Protection NIOSH-approved Respirator ) ]
necessary where inhalation
exposure is possible, such as
in poorly ventilated areas or
during aerosol-generating

procedures.[1][2]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Sorbyl acetate from
preparation to the conclusion of the experimental work.

Preparation and Pre-Handling Checklist
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o Ventilation: Ensure the work area is well-ventilated. All handling of Sorbyl acetate should
ideally be performed in a certified chemical fume hood.

» Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and have been recently tested.

» Spill Kit: Have a chemical spill kit readily available that is appropriate for flammable liquids
and organic compounds.

o Review SDS: Before starting any new procedure, thoroughly review the Safety Data Sheet
(SDS) for Sorbyl acetate.[1][2]

» Container Inspection: Check the container of Sorbyl acetate for any damage or leaks before
moving it.

Handling Procedure

e Don PPE: Put on all required personal protective equipment as detailed in the PPE table
above.

o Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
avoid splashing or the generation of aerosols.[2]

e Avoid Inhalation: Avoid breathing vapors or mists.[1]
e Prevent Contact: Prevent contact with skin and eyes.[1][2]

e Grounding: For larger quantities, ground and bond containers and receiving equipment to
prevent static discharge.

e Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.[2]

Post-Handling and Storage

» Container Sealing: Tightly close the container of Sorbyl acetate when not in use.[1][Z]
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o Storage: Store in a cool, dry, well-ventilated area away from heat, flames, and other sources
of ignition.[1][2]

o Decontamination: Decontaminate the work area with an appropriate solvent and then wash
with soap and water.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water after removing gloves.

e Clothing: Contaminated clothing should be removed and washed before reuse.[1][2] Leather
shoes that have been saturated must be discarded.[1][2]

Disposal Plan

Proper disposal of Sorbyl acetate and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization and Collection

o Waste Stream: Sorbyl acetate waste should be collected in a designated, properly labeled,
and sealed container for flammable organic waste.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Sorbyl acetate,” and the associated hazards (Flammable, Irritant).

e Segregation: Do not mix Sorbyl acetate waste with incompatible materials.

Disposal Procedure

e Licensed Disposal Service: All chemical waste must be disposed of through a licensed
professional waste disposal service.[4]

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected as hazardous waste. Once decontaminated, the container can be disposed of
according to institutional guidelines.

o Spill Debris: Any materials used to clean up spills of Sorbyl acetate (e.g., absorbents,
gloves) must be collected and disposed of as hazardous waste.
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e Regulatory Compliance: The waste generator is responsible for proper waste
characterization and disposal in accordance with all applicable federal, state, and local
regulations.[1]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for safely handling Sorbyl acetate in a
laboratory setting.
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Caption: Workflow for Safe Handling of Sorbyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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